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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl! chloride
CAS No.: 65055-17-6
Cat. No.: B1270819
Get Quote
. J

CAS: 65055-17-6 | Formula:
| Mol.[1] Weight: 193.00 g/mol [1][2]

Executive Summary

3-Chloro-4-fluorobenzoyl chloride (CFBC) represents a critical "warhead" intermediate in
modern medicinal chemistry.[3] Unlike simple benzoyl chlorides, the specific substitution
pattern—a fluorine at the para position and a chlorine at the meta position—confers unique
electronic and steric properties that are highly prized in Fragment-Based Drug Discovery
(FBDD). This scaffold is frequently employed to optimize metabolic stability by blocking P450-
mediated oxidation at the para position while modulating lipophilicity (

) via the meta-chlorine.

This guide details the synthesis, reactivity, and application of CFBC, moving beyond basic
properties to explore the mechanistic causality of its use in kinase inhibitor development and
agrochemical synthesis.
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Part 1: Molecular Architecture & Reactivity
The Electronic "Push-Pull" System

The reactivity of CFBC is defined by the interplay between the acyl chloride functionality and
the halogenated aromatic ring.

e The Electrophilic Center: The carbonyl carbon is the site of nucleophilic attack.[4] The
halogen substituents on the ring significantly enhance this electrophilicity compared to
unsubstituted benzoyl chloride.

 Inductive Effects (-1): Both the Chlorine (

-position) and Fluorine (

-position) exert strong electron-withdrawing inductive effects. This pulls electron density
away from the ring and, by extension, the carbonyl carbon, lowering the activation energy for
nucleophilic attack by amines or alcohols.

» Steric Gating: The meta-chlorine atom provides a "steric gate.” While it does not prevent
reaction, it induces a specific conformational lock in the final amide products, often restricting
rotation in a way that favors binding affinity in enzyme pockets (e.g., p38 MAP Kinase).

"Privileged Scaffold" Status

In drug design, the 3-chloro-4-fluoro motif is a bioisostere for other aromatic systems. The
fluorine atom mimics hydrogen in size but blocks metabolic degradation (hydroxylation),
extending the half-life (

) of the resulting drug candidate.

Part 2: Synthesis & Manufacturing Protocols

While industrial routes often involve the direct chlorination of 4-fluorobenzaldehyde, the
laboratory standard for high-purity synthesis relies on the conversion of 3-chloro-4-
fluorobenzoic acid using thionyl chloride (

).
Protocol: DMF-Catalyzed Acyl Chloride Formation
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Objective: Synthesis of CFBC from 3-chloro-4-fluorobenzoic acid under anhydrous conditions.

Reagents:

Substrate: 3-Chloro-4-fluorobenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (

) (1.5-2.0eq)

Catalyst: N,N-Dimethylformamide (DMF) (0.05 eq)

Solvent: Toluene or Dichloromethane (DCM) (Optional; neat reaction is commaon)
Step-by-Step Methodology:

o Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a
drying tube (

) or nitrogen inlet. Connect the condenser outlet to a caustic scrubber (NaOH trap) to
neutralize evolved HCI and

gases.

e Charging: Charge the flask with 3-chloro-4-fluorobenzoic acid. If using solvent, add
anhydrous Toluene now.

o Catalyst Addition: Add catalytic DMF. Note: DMF reacts with

to form the Vilsmeier-Haack reagent (chloroiminium ion), which is the active chlorinating
species, significantly accelerating the reaction.

e Reagent Addition: Add

dropwise via an addition funnel at room temperature.

o Reflux: Heat the mixture to reflux (

if neat/toluene) for 3-5 hours.
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e Monitoring: Monitor reaction progress by GC-MS or by quenching a distinct aliquot with
methanol (forming the methyl ester) and checking via TLC/HPLC. The disappearance of the
acid peak indicates completion.

o Workup: Distill off excess

under reduced pressure. The residue is the crude acid chloride.[5]

« Purification: Purify via vacuum distillation (approx.

at 15 mmHg) to yield a clear, colorless to pale yellow liquid.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle involving DMF, which lowers the energy
barrier for the chlorination.
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Figure 1: The DMF-catalyzed conversion of carboxylic acid to acid chloride.[6] The
regeneration of DMF makes this process highly atom-efficient regarding the catalyst.

Part 3: Application in Drug Design (Case Study)

The primary utility of CFBC is as an acylating agent to introduce the 3-chloro-4-fluorophenyl
moiety into kinase inhibitors.
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Case Study: p38 MAP Kinase Inhibitors

Inhibitors of p38 Mitogen-Activated Protein Kinase are investigated for anti-inflammatory
efficacy (e.g., in rheumatoid arthritis). The synthesis of imidazo[1,2-b]pyridazine-based
inhibitors often utilizes CFBC.

Reaction Workflow:

Nucleophile: An amino-functionalized heterocycle (e.g., aminopyridazine derivative).

Electrophile: 3-Chloro-4-fluorobenzoyl chloride.[1][3][7]

Base: Pyridine or Triethylamine (TEA) to scavenge HCI.

Outcome: Formation of a stable amide bond.[4]
Why this Scaffold?
o Metabolic Stability: The 4-Fluoro group blocks metabolic oxidation at the para-position.

» Hydrophobic Pocket Filling: The 3-Chloro group occupies a specific hydrophobic pocket in
the ATP-binding site of the kinase, improving

values compared to the non-chlorinated analog.

Experimental Workflow: Amide Coupling
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Figure 2: Standard operating procedure for coupling CFBC with amine-bearing
pharmacophores.

Part 4: Handling, Safety & Specifications
Physical Properties & Specifications
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Property Value Note

CAS Number 65055-17-6 Specific to the acid chloride
Clear, colorless to pale yellow _

Appearance o Darkens upon hydrolysis
liquid

. : (atm) / -

Boiling Point Distillable under vacuum
(15 mmHg)

Density Denser than water

Flash Point Combustible

o i Reacts violently with
Solubility Soluble in DCM, THF, Toluene
water/alcohols

Safety & Stability Profile

o Hydrolysis Hazard: CFBC reacts rapidly with moisture to release Hydrochloric Acid (HCI) and
revert to 3-chloro-4-fluorobenzoic acid.

o Protocol: Always handle under an inert atmosphere (
or Ar). Store in tightly sealed containers with septum caps.
o Corrosivity: Categorized as Skin Corr.[1] 1B. Causes severe skin burns and eye damage.[1]
o PPE: Neoprene gloves, chemical splash goggles, and a face shield are mandatory.

e Lachrymator: The compound is a potent lachrymator (tear gas effect). All transfers must
occur within a functioning fume hood.

Analytical Validation

e GC-MS: Ideal for purity checks. Look for the molecular ion peak (M+) at 192/194 (due to ClI
isotopes).
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 Derivatization: To analyze via HPLC, quench a sample in excess methanol to form Methyl 3-
chloro-4-fluorobenzoate. Analyze the ester to prevent column damage from the acid chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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